Cas no 149497-04-1 (1H-Pyrazole-3-carboxylicacid,4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-)

• Product name: 1H-Pyrazole-3-carboxylicacid,4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• CAS No: 149497-04-1
• MF: C₁₈H₁₆N₄O₉S₂
• MW: 496.47104
• CID: 193719
• PubChem ID: 44146690

1H-Pyrazole-3-carboxylicacid,4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid,4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• 4-[(2,4-dimethyl-6-sulfophenyl)diazenyl]-5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid
• 1H-pyrazo<wbr>
• LogP
• 149497-04-1
• DTXSID10888997
• 1H-Pyrazole-3-carboxylic acid, 4-(2-(2,4-dimethyl-6-sulfophenyl)diazenyl)-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• 4-((2,4-Dimethyl-6-sulfophenyl)azo)-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-[(2,4-dimethyl-6-sulfophenyl)azo]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• 1H-Pyrazole-3-carboxylic acid, 4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• 1H-Pyrazole-3-carboxylic acid, 4-((2,4-dimethyl-6-sulfophenyl)azo)-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-

• Inchi： InChI=1S/C18H16N4O9S2/c1-9-7-10(2)14(13(8-9)33(29,30)31)19-20-15-16(18(24)25)21-22(17(15)23)11-3-5-12(6-4-11)32(26,27)28/h3-8,15H,1-2H3,(H,24,25)(H,26,27,28)(H,29,30,31)/b20-19+
• InChI Key： JKVMXAVUHSRVEY-FMQUCBEESA-N
• SMILES： CC1C=C(C)C=C(S(O)(=O)=O)C=1/N=N/C1C(=O)N(C2C=CC(S(O)(=O)=O)=CC=2)N=C1C(O)=O

Computed Properties

• Exact Mass: 496.03598
• Monoisotopic Mass: 496.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.73
• Refractive Index: 1.729
• PSA: 203.43